Cas no 1207008-75-0 (2-{[1-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one)

• Product Name: 2-{[1-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one
• CAS No: 1207008-75-0
• MF: C₂₃H₂₄FN₃OS
• MW: 409.519567489624
• CID: 5444554
• PubChem ID: 49672222
• Update Time: 2025-07-22

2-{[1-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS024477771
• 2-((1-(4-fluorophenyl)-5-(p-tolyl)-1H-imidazol-2-yl)thio)-1-(piperidin-1-yl)ethanone
• F2964-2911
• 1207008-75-0
• 2-[1-(4-fluorophenyl)-5-(4-methylphenyl)imidazol-2-yl]sulfanyl-1-piperidin-1-ylethanone
• 2-{[1-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one
• Ethanone, 2-[[1-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]thio]-1-(1-piperidinyl)-

• Inchi： 1S/C23H24FN3OS/c1-17-5-7-18(8-6-17)21-15-25-23(27(21)20-11-9-19(24)10-12-20)29-16-22(28)26-13-3-2-4-14-26/h5-12,15H,2-4,13-14,16H2,1H3
• InChI Key： IHRGXQLPKQVHFS-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCCC1)CSC1N(C2=CC=C(F)C=C2)C(C2=CC=C(C)C=C2)=CN=1

Computed Properties

• Exact Mass: 409.16241173g/mol
• Monoisotopic Mass: 409.16241173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 63.4Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 616.2±65.0 °C(Predicted)
• pka: 2.63±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{[1-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one

Comprehensive Analysis of 2-{[1-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one (CAS No. 1207008-75-0)

2-{[1-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one (CAS No. 1207008-75-0) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of an imidazole core, a fluorophenyl group, and a piperidine moiety, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its sulfanyl linker, which may contribute to its binding affinity and selectivity in biological systems.

The compound's CAS No. 1207008-75-0 is frequently searched in academic and industrial databases, reflecting its relevance in modern medicinal chemistry. Recent trends indicate growing curiosity about its synthetic pathways, pharmacokinetic properties, and potential as a kinase inhibitor. These topics align with broader industry demands for novel small-molecule therapeutics targeting cancer, inflammatory diseases, and neurological disorders. The presence of both fluorine and methyl substituents suggests optimized metabolic stability and lipophilicity, key factors in drug design.

From a structural perspective, the 1H-imidazol-2-yl scaffold is known for its versatility in interacting with biological targets. When combined with the piperidin-1-yl group, this compound exhibits a balanced profile of rigidity and flexibility, which could enhance its target engagement and drug-like properties. Computational studies often highlight such features when evaluating lead compounds for further optimization. The 4-fluorophenyl and 4-methylphenyl groups further contribute to its three-dimensional architecture, potentially influencing its binding mode in enzyme active sites.

In the context of current research hotspots, CAS No. 1207008-75-0 is frequently discussed alongside fragment-based drug design and structure-activity relationship (SAR) studies. These approaches are critical for understanding how subtle modifications to the compound's structure could improve its efficacy or reduce off-target effects. The scientific community is also exploring its potential as a probe molecule for studying specific biological pathways, given its distinctive chemical features.

The synthesis of 2-{[1-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one typically involves multi-step organic reactions, with careful attention to the introduction of the sulfanyl bridge and subsequent piperidine conjugation. Patent literature suggests that optimized routes can achieve good yields while maintaining high purity, which is essential for biological evaluation. Analytical characterization often relies on advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC to confirm its identity and assess quality.

Looking ahead, the compound's future applications may extend beyond its current research scope. With increasing interest in personalized medicine and targeted therapies, molecules like CAS No. 1207008-75-0 could play pivotal roles in developing next-generation treatments. Its structural features align well with contemporary drug discovery paradigms that emphasize molecular specificity and polypharmacology. As research continues, we anticipate more insights into its mechanism of action and therapeutic potential.